Cas no 1351585-16-4 (1-(3-chlorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea)

• Product Name: 1-(3-chlorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea
• CAS No: 1351585-16-4
• MF: C₂₀H₂₀ClN₃O
• MW: 353.845303535461
• CID: 6251529
• PubChem ID: 71792818
• Update Time: 2025-09-21

1-(3-chlorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea
• AKOS024542924
• 1-(3-chlorophenyl)-3-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]urea
• 1351585-16-4
• 1-(3-chlorophenyl)-3-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]urea
• 1-(3-chlorophenyl)-3-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)urea
• VU0540177-1
• F6244-3054

• Inchi： 1S/C20H20ClN3O/c21-18-8-5-9-19(14-18)23-20(25)22-11-3-4-12-24-13-10-16-6-1-2-7-17(16)15-24/h1-2,5-9,14H,10-13,15H2,(H2,22,23,25)
• InChI Key： SWODSZSBNWFIJV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NCC#CCN1CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 353.1294900g/mol
• Monoisotopic Mass: 353.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines